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Abstract

These application notes provide a comprehensive guide for quantifying the degradation of 3-
catenin induced by NRX-103095, a molecular glue that enhances the interaction between 3-
catenin and the SCFB-TrCP E3 ubiquitin ligase.[1][2][3] Detailed protocols for Western blotting,
mass spectrometry-based proteomics, and a luciferase reporter assay are presented, along
with methods for data analysis and presentation. This document aims to equip researchers with
the necessary tools to accurately assess the efficacy and mechanism of action of NRX-103095.

Introduction to NRX-103095

NRX-103095 is a small molecule that functions as a "molecular glue" to promote the
degradation of 3-catenin.[2] It enhances the binding affinity between phosphorylated [3-catenin
and its cognate E3 ubiquitin ligase, SCFB-TrCP.[1] This enhanced interaction leads to
increased ubiquitination of 3-catenin, targeting it for degradation by the 26S proteasome.[2][3]
The targeted degradation of 3-catenin makes NRX-103095 a molecule of interest for research
in therapeutic areas where the Wnt/[3-catenin signaling pathway is dysregulated, such as in
certain cancers.[1]

The Wnt/B-Catenin Sighaling Pathway
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The Wnt signaling pathway plays a crucial role in cell proliferation, differentiation, and
development. In the absence of a Wnt signal, B-catenin is phosphorylated by a destruction
complex, leading to its ubiquitination by SCFB-TrCP and subsequent proteasomal degradation.
Upon Wnt binding to its receptor, the destruction complex is inactivated, allowing (3-catenin to
accumulate in the cytoplasm and translocate to the nucleus, where it activates target gene
expression. NRX-103095 promotes the degradation of B-catenin, thereby inhibiting the
downstream effects of Wnt signaling.
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Conclusion:

NRX-103095 induces degradation of B-catenin
and inhibits its transcriptional activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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